Cas no 204254-96-6 (Ethyl (3R,4S,5S)-4,5-Epoxy-3-(1-ethylpropoxy)cyclohex-1-ene-1-carboxylate)

• Product Name: Ethyl (3R,4S,5S)-4,5-Epoxy-3-(1-ethylpropoxy)cyclohex-1-ene-1-carboxylate
• CAS No: 204254-96-6
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• MDL: MFCD08063944
• CID: 66685
• PubChem ID: 10131259
• Update Time: 2025-04-18

Ethyl (3R,4S,5S)-4,5-Epoxy-3-(1-ethylpropoxy)cyclohex-1-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (1S,5R,6S)-5-(pentan-3-yl-oxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylate
• [1S-(1a,5b,6a)]-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid ethyl ester
• Ethyl (3R,4S,5S)-4,5-Epoxy-3-(1-ethylpropoxy)cyclohex-1-ene-1-carboxylate
• (1S,5R,6S)-5-(1-Ethyl-propoxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylic acid ethyl ester
• (1S,5R,6S)-Ethyl 5-(pentan-3-yl-oxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylate
• (1S,5R,6S)-Ethyl 5-(pentan-3-yl-oxy)-7-oxa-bicyclo[410]hept-3-ene-3-carboxylate
• 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid, 5-(1-ethylpropoxy)-, ethyl ester, (1S,5R,6S)-
• [1s-(1a,5b,6a)]-5-(1-ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic
• 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid,5-(1-ethylpropoxy)-,ethyl ester,(1S,5R,6S)
• ETHYL(3R,4S,5S)-4,5-EPOXY-3-(1-ETHYL-PROPOXY)-CYCLOHEX-1-ENE-1-CARBOXYLATE(INTERMEDIATE OF OSELTAMIVIR PHOSPHATE )
• Oseltamivir Impurity 17
• Ethyl(3R,4S,5S)-4,5-Epoxy-3-(1-ethyl-propoxy)-cyclohex-1-ene-1-carboxylate
• ethyl (1S,5R,6S)-5-pentan-3-yloxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• (1S,5R,6S)-ethyl 5-(pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• DFO-
• (1S,5R,6S)-Ethyl5-(pentan-3-yl-oxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylate
• H10974
• DTXSID50942603
• 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid, 5-(1-ethylpropoxy)-, ethyl ester, [1S-(1alpha,5beta,6alpha)]-
• Oseltamivir intermediate
• 6T6E34US7J
• Ethyl (1S,5R,6S)-5-(1-ethylpropoxy)-7-oxabicyclo(4.1.0)hept-3-ene-3-carboxylate
• AMY334
• ethyl (1S,5R,6S)-5-(pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• Z3234882731
• EN300-20775814
• C14H22O4
• NS00077734
• SCHEMBL5182791
• CS-0091283
• EC 429-020-1
• AC-417
• XZXCGRFGEVXWIT-FRRDWIJNSA-N
• MFCD08063944
• Ethyl (3R,4S,5S)4,5-Epoxy-3-(1-ethylpropoxy)cyclohex-1-ene-1-carboxylate
• AKOS015895233
• Ethyl(1S,5R,6S)-5-(pentan-3-yl-oxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylate
• DFO-5
• 204254-96-6
• ethyl (1S,5R,6S)-5-(1-ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• BCP11027
• (1S，5R，6S)-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester
• 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid, 5-(1-ethylpropoxy)-, ethyl ester, (1S,5R,6S)-; ethyl (1S,5R,6S)-5-(1-ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• DB-400825

• MDL： MFCD08063944
• Inchi： 1S/C14H22O4/c1-4-10(5-2)17-11-7-9(14(15)16-6-3)8-12-13(11)18-12/h7,10-13H,4-6,8H2,1-3H3/t11-,12+,13-/m1/s1
• InChI Key： XZXCGRFGEVXWIT-FRRDWIJNSA-N
• SMILES： O1[C@H]2CC(C(=O)OCC)=C[C@H]([C@@H]12)OC(CC)CC

Computed Properties

• Exact Mass: 254.15200
• Monoisotopic Mass: 254.15180918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1
• Molecular Weight: 254.32

Experimental Properties

• Color/Form: White to grayish white solid
• Density: 1.09
• Melting Point: 56-57°C
• Boiling Point: 336.5±42.0°C at 760 mmHg
• Flash Point: 145.075°C
• Refractive Index: 1.492
• PSA: 48.06000
• LogP: 2.22080
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl (3R,4S,5S)-4,5-Epoxy-3-(1-ethylpropoxy)cyclohex-1-ene-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H317 H373
• Storage Condition：Store at room temperature